Cas no 81176-43-4 (3-Buten-2-ol, 4-phenyl-, (2S,3E)-)

• Product name: 3-Buten-2-ol, 4-phenyl-, (2S,3E)-
• CAS No: 81176-43-4
• MF: C₁₀H₁₂O
• MW: 148.20168
• CID: 704371
• PubChem ID: 10975641

3-Buten-2-ol, 4-phenyl-, (2S,3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol, 4-phenyl-, (2S,3E)-
• (S,E)-4-Phenyl-3-butene-2-ol
• (E,2S)-4-phenylbut-3-en-2-ol
• SCHEMBL2946721
• DTXSID001307998
• 3-Buten-2-ol, 4-phenyl-, (2S)-
• 76946-09-3
• (s)-(e)-4-phenyl-3-buten-2-ol
• (2S,3E)-4-Phenyl-3-buten-2-ol
• BS-51557
• (2S)-4-PHENYLBUT-3-EN-2-OL
• EN300-1860761
• (S)-4-Phenylbut-3-en-2-ol
• MFCD30153706
• 81176-43-4

• Inchi： InChI=1S/C10H12O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-9,11H,1H3/b8-7+/t9-/m0/s1
• InChI Key： ZIJWGEHOVHJHKB-FLOXNTQESA-N
• SMILES： CC(C=CC1=CC=CC=C1)O

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų